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Compound of Interest

Compound Name: 1H-Pyrrolo[2,3-C]pyridin-2-OL
CAS No.: 58043-01-9
Cat. No.: B3354212
Get Quote
. J

Executive Summary & Chemical Identity

The core scaffold 6-azaindole-2-ol (1H-pyrrolo[2,3-c]pyridin-2-ol) is a critical pharmacophore
in drug discovery, particularly for kinase inhibitors (e.g., GSK3[, JAK) and neuroprotective
agents.

However, a significant nomenclature and identification challenge exists: this compound exists
in a tautomeric equilibrium that heavily favors the oxo-form (lactam), known as 6-azaindolin-2-
one (or 1,3-dihydro-2H-pyrrolo[2,3-c]pyridin-2-one). Researchers searching databases for the
"2-0l" structure often fail to find commercial sources because vendors list the stable "2-one"
tautomer.

Core CAS Registry Data

The following table resolves the ambiguity between the theoretical hydroxy tautomer and the
actual commercial oxo tautomer.
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Chemical Name

CAS Registry

Structure Type Description
(IUPAC/ICommon) Number
) The stable,
1,3-Dihydro-2H- ) ]
o Dominant Tautomer commercially
pyrrolo[2,3-c]pyridin-2- 54415-85-9 ]
(Ox0) available form. Use
one
this for purchasing.
The theoretical enol
1H-Pyrrolo[2,3- Minor Tautomer form. Often used in
o 58043-01-9 _
c]pyridin-2-ol (Hydroxy) patent literature but
rarely isolated.
1H-Pyrrolo[2,3- The base 6-azaindole
o Parent Heterocycle 271-29-4 ]
c]pyridine (no oxygenation).
1,3-Dihydro-2H- ) Warning: Common
o Isomer (7-Azaindole ) ) )
pyrrolo[2,3-b]pyridin- 134682-54-5 confusion point. This

2-one

derivative)

is the 7-aza isomer.

Tautomeric Equilibrium Visualization

The diagram below illustrates the proton shift that drives the equilibrium toward the oxo-form,

which is essential for understanding the reactivity (e.g., alkylation at N1 vs. O2).

(Enol Form)

Tautomeric Equilibrium

6-Azaindole-2-ol

) Major Form N

CAS: 58043-01-9

Click to download full resolution via product page

6-Azaindolin-2-one
(Lactam Form)
CAS: 54415-85-9

Key Insight:
In solution and solid state,
the equilibrium strongly
favors the Oxo form.

Figure 1: Tautomeric shift from the 2-hydroxy (enol) to the 2-oxo (lactam) form. The lactam form
(CAS 54415-85-9) is the stable entity.
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Key Derivatives & Commercial CAS Numbers

Modifications to the 6-azaindolin-2-one core are frequently used to tune potency and solubility.

The following derivatives are standard building blocks in medicinal chemistry.

Compound Name Modification CAS Number Application
5-Chloro-1,3-dihydro- Intermediate for
2H-pyrrolo[2,3- 5-Cl Substitution 136888-17-0 coupling reactions
c]pyridin-2-one (Suzuki/Buchwald).
Precursor for
5-Methoxy-1H- o
5-OMe (Parent) 17288-53-8 oxidation to the 2-one

pyrrolo[2,3-c]pyridine

derivative.

5-Chloro-3,3-dimethyl-
1,3-dihydro-2H-

Prevents oxidation at

o 3,3-Dimethyl 2041751-90-8 C3; used in stable
pyrrolo[2,3-c]pyridin-2- ) N
kinase inhibitors.
one
Highly functionalized
4-Bromo-5-hydroxy-6-
4-Br, 5-OH 1638761-49-5 core for fragment-

azaindole

based drug design.

Synthesis & Production Protocols

Synthesizing the 6-azaindolin-2-one core typically requires constructing the pyrrole ring onto a

pre-existing pyridine scaffold. The most robust method involves the cyclization of 3-amino-4-

methylpyridines.

Protocol A: Modified Gassman/Madelung Cyclization

This route is preferred for scalability and involves the activation of the methyl group at the 4-

position of the pyridine ring.

 Starting Material: 3-Amino-4-picoline (3-amino-4-methylpyridine).

¢ Activation: The amine is protected (e.g., with Boc or acetyl) or reacted directly with an

oxalate ester.
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o Cyclization: Treatment with a strong base (e.g., sec-BuLi or KOtBu) induces cyclization
between the C4-methyl group and the carbonyl source (diethyl oxalate or similar).

o Decarboxylation: If oxalate is used, hydrolysis and decarboxylation yield the 2-one core.

Protocol B: Electrophilic [4+1] Cyclization (for 2-CF3
derivatives)

Recent literature describes a metal-free reaction using trifluoroacetic anhydride (TFAA).
e Reagents: 3-Amino-4-picoline + TFAA.
» Conditions: Stirring in pyridine/DCM.

e Mechanism: Formation of a trifluoroacetyl intermediate followed by intramolecular
condensation.

Synthesis Workflow Diagram

The following diagram outlines the decision process for synthesizing these derivatives based
on the desired substitution pattern.
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Target: 6-Azaindolin-2-one Core

Gs the C3 position substituted’a

Parent Core Complex Analog

[ No (Unsubstituted) ) [ Yes (e.g., 3,3-dimethyl) ]

N l

Method A: Base-Mediated Cyclization Method B: Oxidative Cyclization
(3-amino-4-picoline + Diethyl Oxalate) (Start from 3,3-disubstituted oxindole precursor)

Final Product Purification
(Recrystallization from EtOH)

Click to download full resolution via product page

Figure 2: Synthetic pathways for generating the 6-azaindole-2-one scaffold.

Applications in Drug Discovery

The 6-azaindolin-2-one scaffold serves as a bioisostere for indole and indolin-2-one (oxindole),
offering improved water solubility and distinct hydrogen-bonding patterns due to the pyridine
nitrogen (N6).

Kinase Inhibition (GSK3B & JAK)

The lactam motif (NH-C=0) functions as a hinge-binding element in ATP-competitive inhibitors.

e Mechanism: The N1 proton acts as a hydrogen bond donor, while the C2 carbonyl acts as an
acceptor. The N6 nitrogen provides an additional vector for water-mediated interactions or
direct bonding to residues like Lys or Glu in the kinase pocket.
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o Example: Dual inhibitors of GSK3[3 and Tau aggregation often utilize this core to cross the
blood-brain barrier (BBB) more effectively than their carbocyclic counterparts.

Search Strategy for Researchers

When searching patent databases (SciFinder, Reaxys) or vendor catalogs, use the following
logic to ensure you do not miss relevant compounds.

Identify Target Structure

(6-Azaindole-2-0l)

Search CAS 58043-01-9
(Hydroxy Tautomer)

Results Found?

Search CAS 54415-85-9
(Oxo Tautomer - PRIMARY)

Check Isomer Confusion
(Exclude 7-azaindole: 134682-54-5)

Click to download full resolution via product page
Figure 3: Search strategy decision tree to locate commercial derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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